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Compound of Interest

Compound Name: Methyl 4-acetoxybenzoate
CAS No.: 24262-66-6
Cat. No.: B1220505
Get Quote
. J

This guide provides a comprehensive technical overview of methyl 4-acetyloxybenzoate, a key
chemical intermediate. It is intended for researchers, scientists, and professionals in drug
development and fine chemical synthesis. The document covers the compound's identity,
detailed synthesis and purification protocols, analytical characterization, applications, and
essential safety information.

Chemical Identity and Properties

Methyl 4-acetyloxybenzoate is a benzoate ester distinguished by an acetoxy group at the para
(4-position) of the benzene ring.[1][2] This structure makes it a valuable intermediate in organic
synthesis.

IUPAC Name: methyl 4-acetyloxybenzoate[1]
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Structure: Image Source: PubChem CID 578495[1]

Synonyms: The compound is known by several names in literature and commercial listings,
which can be critical for comprehensive database searches. Common synonyms include:

Methyl 4-acetoxybenzoate|[1]

4-Acetoxybenzoic acid methyl ester|[1]

Methyl p-acetoxybenzoate[1][2][3][4]

p-(Methoxycarbonyl)phenyl acetate[1][2][4]

Benzoic acid, 4-(acetyloxy)-, methyl ester[1][2][3][5]

Key ldentifiers and Physicochemical Properties: Quantitative data for methyl 4-
acetyloxybenzoate is summarized below. These properties are crucial for designing
experimental conditions, predicting solubility, and ensuring safe handling.
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Property Value Source(s)
CAS Number 24262-66-6 [L12][31[5]
Molecular Formula C10H1004 [11[2][3]
Molecular Weight 194.18 g/mol [11[2]
White to almost white powder
Appearance [3]
or crystal
Melting Point 82-84 °C [3]
Boiling Point 287.2 £ 23.0 °C (Predicted) [3]
Density 1.177 + 0.06 g/cm3 (Predicted) [3]
- Soluble in water (2842 mg/L at
Solubility [5]

25 °C, est.)

Synthesis and Purification

Methyl 4-acetyloxybenzoate is most commonly synthesized via the acetylation of methyl 4-

hydroxybenzoate. This reaction is a standard esterification of a phenol, providing a high-yield

pathway to the desired product.

Synthesis Workflow Diagram

The following diagram illustrates the typical laboratory synthesis workflow.
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Preparation
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Caption: Workflow for the synthesis of methyl 4-acetyloxybenzoate.
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Detailed Experimental Protocol

This protocol describes the acetylation of methyl 4-hydroxybenzoate (also known as
methylparaben) using acetic anhydride.

Materials:

o Methyl 4-hydroxybenzoate (1.0 eq)

¢ Acetic Anhydride (1.2 eq)

e Pyridine (1.5 eq) or Triethylamine (TEA)
e Dichloromethane (DCM) or Ethyl Acetate
e 1M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazSOa)

o Ethanol and Water (for recrystallization)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 4-
hydroxybenzoate (1.0 eq) in dichloromethane. Add pyridine (1.5 eq) to the solution.

o Rationale: Pyridine acts as a base to neutralize the acetic acid byproduct formed during
the reaction, driving the equilibrium towards the product. It also serves as a nucleophilic
catalyst.

e Cooling: Cool the flask in an ice bath to 0°C. This is crucial to control the exothermic reaction
upon adding the highly reactive acetic anhydride.

o Reagent Addition: Add acetic anhydride (1.2 eq) dropwise to the stirred solution using a
dropping funnel. Maintain the temperature below 5°C during the addition.
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o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Let the reaction stir for 2-4 hours. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

e Aqueous Work-up (Quenching): Once the reaction is complete, cool the mixture again in an
ice bath and slowly add 1M HCI to neutralize the excess pyridine. Transfer the mixture to a

separatory funnel.
o Extraction and Washing:
o Separate the organic layer.

o Wash the organic layer sequentially with 1M HCI, water, saturated NaHCOs solution, and

finally with brine.

o Rationale: The acid wash removes the base (pyridine). The bicarbonate wash removes
any remaining acetic acid. The brine wash removes residual water from the organic phase.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0a),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain

the crude product.

« Purification: Purify the crude solid by recrystallization from a mixture of ethanol and water to
yield pure methyl 4-acetyloxybenzoate as a white crystalline solid.[3]

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step.
A combination of spectroscopic and chromatographic methods is employed.

Analytical Workflow Diagram
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Caption: Standard analytical workflow for compound characterization.

Spectroscopic Data Interpretation

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is the most powerful
tool for confirming the structure.[6]

o ~2.3 ppm (singlet, 3H): Protons of the acetyl group (-O-C(=0)-CHs).

o ~3.9 ppm (singlet, 3H): Protons of the methyl ester group (-COOCHSs).

o ~7.2 ppm (doublet, 2H): Aromatic protons ortho to the acetoxy group.

o ~8.1 ppm (doublet, 2H): Aromatic protons ortho to the methyl ester group.

e FTIR (Fourier-Transform Infrared) Spectroscopy: IR spectroscopy confirms the presence of
key functional groups.[1][7]

o ~1765 cm~1: Strong C=0 stretch of the phenyl acetate ester.
o ~1725 cm~1: Strong C=0 stretch of the methyl benzoate ester.

o ~1200 cm~t & ~1160 cm~1: Strong C-O stretches of the ester groups.
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e Mass Spectrometry (MS): Provides the molecular weight of the compound.[1]
o Molecular lon Peak (M*): Expected at m/z = 194.0579 (for high resolution).

o Key Fragments: Common fragments include m/z = 152 (loss of acetyl group) and m/z =
121 (loss of both acetyl and methoxy groups).[1]

Applications in Research and Drug Development

Methyl 4-acetyloxybenzoate serves primarily as a versatile building block and intermediate in
organic synthesis. Its dual ester functionality allows for selective chemical manipulation.

» Intermediate for Preservatives: The core structure is related to parabens (esters of 4-
hydroxybenzoic acid), which are widely used as preservatives. Research has explored
derivatives of this compound for developing novel preservatives.[8]

o Synthesis of Complex Molecules: It is a precursor for creating more complex phenolic
compounds. The acetyl group serves as a protecting group for the phenol, which can be
selectively removed under basic conditions (e.g., hydrolysis) to reveal the hydroxyl group for
further reactions, while the methyl ester can be hydrolyzed or converted to other functional
groups.

e Precursor to Active Pharmaceutical Ingredients (APIs): While not typically an API itself, its
structure is a common motif in various biologically active molecules. It can be used in the
synthesis of compounds where a para-substituted benzoic acid moiety is required. For
instance, related structures are used in the preparation of inhibitors for various enzymes or
as fragments in drug discovery libraries.

Safety, Handling, and Storage

According to available Safety Data Sheets (SDS), methyl 4-acetyloxybenzoate is not classified
as a hazardous substance under Regulation (EC) No 1272/2008.[9] However, standard
laboratory safety practices should always be observed.

« Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area or under a
fume hood to prevent dispersion of dust. Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat.[9]
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First Aid:

o

Skin Contact: Rinse well with water.[9]

[¢]

Eye Contact: Rinse with plenty of water.[9]

o

Inhalation: Move the person to fresh air.[9]

[e]

Ingestion: Rinse mouth and seek medical advice.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place at room
temperature.[3][9]

Stability: The compound is stable under normal storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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